An In-depth Technical Guide to the 1,2,3,4,6,7-Hexahydropyrido[2,1-a]isoquinoline Scaffold
An In-depth Technical Guide to the 1,2,3,4,6,7-Hexahydropyrido[2,1-a]isoquinoline Scaffold
A Note on the Topic: 1,2,3,4,6,7-HBN (CAS 75625-24-0)
An extensive review of scientific literature and chemical databases reveals a significant lack of specific technical data for the compound with CAS number 75625-24-0. The designation "1,2,3,4,6,7-HBN" appears to be a non-standard abbreviation. Consequently, this guide will focus on the core chemical structure, 1,2,3,4,6,7-Hexahydropyrido[2,1-a]isoquinoline , a privileged scaffold in medicinal chemistry from which countless derivatives with significant biological activities have been synthesized and studied. This guide is intended for researchers, scientists, and drug development professionals seeking to understand the synthesis, properties, and therapeutic potential of this important heterocyclic system.
It is also critical to distinguish this organic scaffold from "hBN," the common abbreviation for hexagonal boron nitride, an inorganic nanomaterial with entirely different properties and applications.
The 1,2,3,4,6,7-Hexahydropyrido[2,1-a]isoquinoline Core: A Privileged Scaffold in Drug Discovery
The isoquinoline moiety is a cornerstone of natural product chemistry and medicinal chemistry, forming the structural basis for a vast array of alkaloids and synthetic compounds with diverse pharmacological activities.[1][2] The fusion of a piperidine ring to the isoquinoline core to form the tetracyclic 1,2,3,4,6,7-Hexahydropyrido[2,1-a]isoquinoline system creates a rigid, three-dimensional structure that is amenable to functionalization in multiple vectors. This structural complexity and the ability to generate diverse libraries of derivatives make it a "privileged scaffold" for the discovery of novel therapeutics.[3]
Derivatives of this core have been investigated for a range of biological targets, demonstrating the scaffold's versatility in presenting functional groups in precise spatial orientations for interaction with biological macromolecules.[4]
Caption: Workflow for the synthesis of a library of derivatives.
While this modern approach is highly effective for generating libraries, it's important to acknowledge classical methods for synthesizing the underlying tetrahydroisoquinoline core, such as the Pictet-Spengler reaction, which involves the acid-catalyzed cyclization of a β-arylethylamine with an aldehyde or ketone. [5]
Pharmacological Potential and Applications in Drug Development
The therapeutic potential of the 1,2,3,4,6,7-Hexahydropyrido[2,1-a]isoquinoline scaffold is realized through the diverse biological activities of its derivatives. By modifying the substituents on the aromatic ring and the piperidine moiety, medicinal chemists can tune the selectivity and potency of these compounds for various biological targets. The rigid nature of the scaffold helps to reduce the entropic penalty upon binding to a target, which can contribute to higher affinity.
The following table summarizes the documented biological activities of various derivatives of the core scaffold:
| Biological Target | Therapeutic Area | Reference |
| α2-Adrenoceptor | CNS Disorders, Hypertension | [4] |
| Opioid Receptor | Pain Management, Addiction | [4] |
| Dipeptidyl Peptidase IV (DPP-IV) | Type 2 Diabetes | [4] |
| NMDA Receptor (NR1/2B subtype) | Neurodegenerative Diseases | [6][7] |
The ability of derivatives of this scaffold to act as antagonists at G-protein coupled receptors (GPCRs) like the α2-adrenoceptor and opioid receptors highlights its utility in neuroscience drug discovery.
Caption: Conceptual diagram of a derivative acting as a receptor antagonist.
Representative Experimental Protocol
The following protocol is a representative example of the synthesis of a derivative of the 1,2,3,4,6,7-Hexahydropyrido[2,1-a]isoquinoline scaffold, based on the multicomponent assembly and cycloaddition strategy. [4]This protocol is intended for illustrative purposes and should be adapted and optimized based on the specific substrates and desired final product.
Synthesis of a Tetrahydroisoquinoline Fused Isoxazolidine Scaffold
-
Reaction Setup: To a solution of the starting amine (e.g., 3,4-dimethoxyphenethylamine, 1.0 eq) in a suitable solvent (e.g., methanol) in a round-bottom flask equipped with a magnetic stir bar, add the aldehyde (e.g., paraformaldehyde, 1.2 eq) and the alkyne (e.g., ethyl propiolate, 1.1 eq).
-
Rationale: This step initiates the Mannich-type reaction, forming the key tetrahydroisoquinoline intermediate in situ. Methanol is a common solvent for this transformation.
-
-
Reaction Progression: Stir the reaction mixture at room temperature for 24-48 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
-
Rationale: This allows for the complete formation of the intermediate.
-
-
Cycloaddition: To the reaction mixture, add the dipolarophile (e.g., N-benzylmaleimide, 1.2 eq). Continue stirring at room temperature for an additional 24 hours.
-
Rationale: This is the 1,3-dipolar cycloaddition step, where the in situ generated azomethine ylide from the tetrahydroisoquinoline intermediate reacts with the dipolarophile to form the fused isoxazolidine ring system.
-
-
Workup and Purification: Upon completion, concentrate the reaction mixture under reduced pressure. Purify the residue by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the desired isoxazolidine scaffold.
-
Rationale: This removes any unreacted starting materials and byproducts, providing the pure product for the next step.
-
-
N-O Bond Cleavage: Dissolve the purified isoxazolidine (1.0 eq) in a mixture of acetic acid and ethanol. Add activated zinc dust (5.0 eq) portion-wise. Stir the reaction at room temperature for 12-24 hours.
-
Rationale: This step reductively cleaves the N-O bond of the isoxazolidine, yielding the core 1,2,3,4,6,7-Hexahydropyrido[2,1-a]isoquinoline-2-amine scaffold.
-
-
Final Purification: Filter the reaction mixture through a pad of celite to remove the zinc residue. Concentrate the filtrate under reduced pressure and purify the crude product by column chromatography or recrystallization to obtain the final compound.
-
Rationale: This provides the purified core scaffold, which can then be subjected to further functionalization to build a library of diverse derivatives.
-
Future Perspectives
The 1,2,3,4,6,7-Hexahydropyrido[2,1-a]isoquinoline scaffold remains a fertile ground for drug discovery. Future research in this area will likely focus on:
-
Synthesis and Evaluation of the Parent Compound (CAS 75625-24-0): A thorough investigation of the synthesis and biological properties of the unsubstituted parent scaffold is warranted to provide a baseline for future SAR studies.
-
Expansion of Chemical Diversity: The development of new synthetic methodologies to access novel derivatives with diverse substitution patterns will continue to be a priority.
-
Exploration of New Biological Targets: Screening of existing and new libraries of derivatives against a wider range of biological targets could uncover novel therapeutic applications.
-
Structure-Based Drug Design: As more is understood about the interactions of these derivatives with their biological targets, computational and structure-based design approaches can be employed to create more potent and selective drug candidates.
References
-
Granger, B. A., Kaneda, K., & Martin, S. F. (2012). Libraries of 2,3,4,6,7,11b-Hexahydro-1H-pyrido[2,1-a]isoquinoline-2-amine Derivatives via a Multicomponent Assembly Process/1,3-Dipolar Cycloaddition Strategy. ACS Combinatorial Science, 14(1), 75–79. [Link]
-
Granger, B. A., Kaneda, K., & Martin, S. F. (2012). Libraries of 2,3,4,6,7,11b-hexahydro-1H-pyrido[2,1-a]isoquinolin-2-amine derivatives via a multicomponent assembly process/1,3-dipolar cycloaddition strategy. ACS Combinatorial Science, 14(1), 75-79. [Link]
-
Martin, S. F., et al. (2011). Multicomponent Assembly Strategies for the Synthesis of Diverse Tetrahydroisoquinoline Scaffolds. Organic Letters, 13(17), 4482–4485. [Link]
-
Xu, S., Wang, K., & Wang, S. (2022). Asymmetric Synthesis of Tetrahydroisoquinoline Derivatives through 1,3-Dipolar Cycloaddition of C,N-Cyclic Azomethine Imines with Allyl Alkyl Ketones. Molecules, 27(21), 7266. [Link]
-
Büttelmann, B., et al. (2003). 2-(3,4-Dihydro-1H-isoquinolin-2yl)-pyridines as a novel class of NR1/2B subtype selective NMDA receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 13(5), 829–832. [Link]
-
Li, W., et al. (2018). Multicomponent Synthesis of Tetrahydroisoquinolines. Organic Letters, 20(12), 3572–3575. [Link]
-
Pace, V., & Holzer, W. (2013). Recent Developments on 1,3-Dipolar Cycloaddition Reactions by Catalysis in Green Solvents. Catalysts, 3(3), 692–731. [Link]
-
Van der Mey, M., et al. (2004). Synthesis of Some Novel 11b-Substituted Pyrimido[6,1-a]-isoquinoline Derivatives. Molecules, 9(7), 555–563. [Link]
-
Martin, S. F., et al. (2011). Multicomponent Assembly Strategies for the Synthesis of Diverse Tetrahydroisoquinoline Scaffolds. Organic Letters, 13(17), 4482-4485. [Link]
-
Mahadeviah, et al. (2024). Exploring the Pharmacological Potential of Isoquinoline Derivatives: A Comprehensive Review. International Journal of Pharmaceutical Investigation, 14(4), 1116-1122. [Link]
-
Faizi, et al. (2017). Crystal structure and DFT study of 8-hydroxy-1,2,3,5,6,7-hexahydropyrido[3,2,1-ij]quinoline-9-carbaldehyde. Acta Crystallographica Section E: Crystallographic Communications, E73, 791-794. [Link]
-
Van der Mey, M., et al. (2004). Synthesis of Some Novel 11b-Substituted Pyrimido[6,1-a]-isoquinoline Derivatives. Molecules, 9(7), 555-563. [Link]
-
Organic Chemistry Portal. (n.d.). Synthesis of tetrahydroisoquinolines. [Link]
-
Xu, S., Wang, K., & Wang, S. (2022). Asymmetric Synthesis of Tetrahydroisoquinoline Derivatives through 1,3-Dipolar Cycloaddition of C,N-Cyclic Azomethine Imines with Allyl Alkyl Ketones. Molecules, 27(21), 7266. [Link]
-
El-Sayed, N. N. E., et al. (2024). Pyrrolo[2,1-a]isoquinoline scaffolds for developing anti-cancer agents. RSC Advances, 14(3), 1645-1663. [Link]
-
Wikipedia. (n.d.). 1,3-Dipolar cycloaddition. [Link]
-
Singh, A., et al. (2022). Bioactivity and In Silico Studies of Isoquinoline and Related Alkaloids as Promising Antiviral Agents: An Insight. Molecules, 27(15), 4933. [Link]
-
International Journal of Scientific & Technology Research. (2020). Synthesis Of Novel 1,2,3,4-Tetrahydro- Isoquinoline Derivatives. IJSTR, 9(3). [Link]
-
Li, W., et al. (2018). Multicomponent Synthesis of Tetrahydroisoquinolines. Organic Letters, 20(12), 3572-3575. [Link]
-
Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Isoquinoline. [Link]
-
Fregnan, D., et al. (2023). N-Substituted (Hexahydro)-1H-isoindole-1,3(2H)-dione Derivatives: New Insights into Synthesis and Characterization. Molecules, 28(11), 4353. [Link]
-
Estevez, V., et al. (2019). Pyrido[2,3-d]pyrimidin-7(8H)-ones: Synthesis and Biomedical Applications. Molecules, 24(22), 4165. [Link]
-
Košťálová, D., Hrochová, V., Uhrín, D., & Tomko, J. (1988). Isoquinoline alkaloids of Isopyrum thalictroides L. Chemical Papers, 42(6), 841-843. [Link]
-
ACG Publications. (2015). Synthesis and optical properties of some isoindole-1,3-dione compounds. Records of Natural Products, 9(3), 425-432. [Link]
-
Büttelmann, B., et al. (2003). 2-(3,4-Dihydro-1H-isoquinolin-2yl)-pyridines as a novel class of NR1/2B subtype selective NMDA receptor antagonists. Bioorganic & Medicinal Chemistry Letters, 13(5), 829-832. [Link]
-
Estevez, V., et al. (2021). Exploration of Pyrido[3,4-d]pyrimidines as Antagonists of the Human Chemokine Receptor CXCR2. Molecules, 26(16), 4949. [Link]
Sources
- 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
- 2. ijstr.org [ijstr.org]
- 3. Multicomponent Assembly Strategies for the Synthesis of Diverse Tetrahydroisoquinoline Scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Libraries of 2,3,4,6,7,11b-Hexahydro-1H-pyrido[2,1-a]isoquinolin-2-amine Derivatives via a Multicomponent Assembly Process/1,3-Dipolar Cycloaddition Strategy - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Synthesis, Reactions and Medicinal Uses of Isoquinoline | Pharmaguideline [pharmaguideline.com]
- 6. researchgate.net [researchgate.net]
- 7. 2-(3,4-Dihydro-1H-isoquinolin-2yl)-pyridines as a novel class of NR1/2B subtype selective NMDA receptor antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
